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Compound of Interest

4-Bromo-2,3-difluorobenzyl
Compound Name: _
bromide

Cat. No.: B585964

An In-depth Technical Guide to the Safe Handling of 4-Bromo-2,3-difluorobenzyl bromide

Disclaimer: A specific, verified Safety Data Sheet (SDS) for 4-Bromo-2,3-difluorobenzyl
bromide (CAS No. 142743-33-3) is not readily available in public databases. This guide has
been compiled using safety data from structurally similar compounds, including various isomers
of bromo- and difluoro-substituted benzyl bromides. It is imperative for researchers to treat this
compound with extreme caution, assuming it possesses a hazard profile at least as severe as
its closest chemical relatives. This document should be used as a supplementary resource to
internal institutional safety protocols.

Compound Identification and Properties

4-Bromo-2,3-difluorobenzyl bromide is a halogenated aromatic compound used as a
building block in organic synthesis. Due to the lack of specific data for the target compound, the
physical and chemical properties of closely related isomers are presented for reference.

Table 1: Physical and Chemical Properties of 4-Bromo-2,3-difluorobenzyl bromide and
Related Compounds
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Property

Value

Source | Notes

IUPAC Name

1-(Bromomethyl)-4-bromo-2,3-
difluorobenzene

Molecular Formula C7HaBr2F2 -
Molecular Weight 285.92 g/mol Calculated
CAS Number 142743-33-3 -
White to pale cream crystals or  Based on 4-Bromo-2-
Appearance .
powder fluorobenzyl bromide[1]
) ) For 4-Bromo-2-fluorobenzyl
Melting Point 33.0-39.0°C )
bromide[1]
Boiling Point Data not available -
' Based on various
Density ~1.6 g/mL

difluorobenzyl bromide isomers

Hazard Identification and Classification

Based on the hazard profiles of analogous compounds, 4-Bromo-2,3-difluorobenzyl bromide

should be considered a highly hazardous substance. The primary hazards are severe

corrosivity to skin and eyes, acute toxicity, and respiratory irritation. It is also a lachrymator (a

substance that causes tearing).

Table 2: Inferred GHS Hazard Classification
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Hazard Statement
Hazard Class Category - Hazard Statement
ode

Causes severe skin
1B H314 burns and eye

Skin Corrosion /

Irritation

damage.[2][3][4]
Acute Toxicity, Oral 3 (Assumed) H301 Toxic if swallowed.[2]
Specific Target Organ ]

o _ May cause respiratory

Toxicity (Single 3 H335 o

irritation.[3]
Exposure)

The signal word for this combination of hazards is "Danger".

Hazard Profile GHS Pictograms Hazard Statements

4-Bromo-2,3-difluorobenzyl bromide leads to

H335
———————— P Corrosion Skull & Crossbones Exclamation Mark —{-=f3>| May cause respiratory
DANGER (GHS05) (GHs06) (GHS07) irritation
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Caption: Inferred GHS Hazard Classification for the target compound.

Handling and Storage
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Safe handling and storage are critical to minimize exposure risk. All operations involving this
compound must be conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling this chemical.

Hand Protection: Wear nitrile or neoprene gloves. Always inspect gloves prior to use and use
proper glove removal technique to avoid skin contact.

o Eye/Face Protection: Wear chemical safety goggles and a full-face shield.

« Skin and Body Protection: A flame-retardant lab coat must be worn. Ensure full coverage of
arms and torso.

o Respiratory Protection: If there is any risk of inhalation, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and acid gases should be used.

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area designated for
corrosive and toxic materials.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

e Protect from moisture, as benzyl bromides can react with water.

Safe Handling Workflow

The following workflow outlines the critical steps for safely handling 4-Bromo-2,3-
difluorobenzyl bromide in a laboratory setting.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b585964?utm_src=pdf-body
https://www.benchchem.com/product/b585964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Preparation

Review SDS & Protocols

Verify Fume Hood Operation

Don Full PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Handling (Inside Fume Hood)

Getrieve Chemical from Storaga

Carefully Weigh Solid into
Sealed Reaction Vessel
Gerform Chemical ReactiorD

Post—HandIirﬁ & Cleanup

Quench & Neutralize
any Residual Reagent

Decontaminate Glassware &
Surfaces in Fume Hood

Dispose of Waste in
Labeled Hazardous Waste Container

Return Primary Container
to Secure Storage

Doff PPE & Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for handling corrosive chemicals.
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Emergency and First-Aid Procedures

Immediate and decisive action is required in the event of any exposure. Ensure eyewash
stations and safety showers are unobstructed and tested regularly.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20
minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present
and easy to do. Seek immediate medical attention.[4][5]

» Skin Contact: Immediately remove all contaminated clothing and shoes. Wash the affected
area with plenty of soap and water for at least 15 minutes. Seek immediate medical
attention.[4][5]

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. If breathing is difficult, administer oxygen. If not breathing, give artificial
respiration. Seek immediate medical attention.[3][4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[4][5]

The following decision tree illustrates the appropriate first-aid response.
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Seek Immediate

Medical Attention
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Caption: First-aid decision tree for chemical exposure incidents.

Accidental Release Measures

o Minor Spill (in fume hood): Absorb the spill with an inert, non-combustible material (e.g.,
sand, vermiculite). Scoop the material into a labeled, sealed container for hazardous waste
disposal. Decontaminate the area with a suitable solvent followed by soap and water.

e Major Spill: Evacuate the area immediately. Alert personnel and contact the institution's
environmental health and safety (EHS) department. Do not attempt to clean up a large spill
without proper training and equipment.

Experimental Protocols and Methodologies

No specific experimental protocols for the synthesis or use of 4-Bromo-2,3-difluorobenzyl
bromide were found that included detailed safety procedures. Researchers must develop a
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site-specific hazard assessment and experimental plan that incorporates the handling
precautions outlined in this guide before commencing any work. All reactions should be
conducted on the smallest scale possible to minimize risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

